Cas no 145134-63-0 (6-Hydroxykaempferol 3-Rutinoside -6-glucoside)

6-Hydroxykaempferol 3-Rutinoside -6-glucoside structure
145134-63-0 structure
Product Name:6-Hydroxykaempferol 3-Rutinoside -6-glucoside
CAS No:145134-63-0
MF:C33H40O21
MW:772.7g/mol
CID:2087180
PubChem ID:101637090
Update Time:2024-11-04

6-Hydroxykaempferol 3-Rutinoside -6-glucoside Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxykaempferol 3-Rutinoside -6-glucoside
    • 3-[[6-O-(6-Deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-6-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • 6-Hydroxykaempferol 3-rutinoside 6-glucoside
    • CID 101637090
    • 6-Hydroxykaempferol 3-beta-rutinoside 6-beta-D-glucoside
    • 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
    • 4H-1-Benzopyran-4-one, 3-[[6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-6-(β-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-
    • 6-Hydroxykaempferol 3-rutinoside-6-glucoside
    • 145134-63-0
    • AKOS032946042
    • DTXSID601255834
    • D85103
    • FS-7817
    • 4H-1-Benzopyran-4-one, 3-[[6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-6-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-
    • A-D-glucoside
    • 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one
    • 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-({[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}methyl)oxan-2-yl]oxy}chromen-4-one
    • HY-N7945
    • 6-Hydroxykaempferol 3-O-
    • A-rutinoside-6-O-
    • 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-((2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3-((2S,5S)-3,4,5-trihydroxy-6-(((2R,4S,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl)oxan-2-yl)oxychromen-4-one
    • 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-[(2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,5S)-3,4,5-trihydroxy-6-[[(2R,4S,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
    • CS-0138858
    • Inchi: 1S/C33H40O21/c1-9-17(37)22(42)25(45)31(49-9)48-8-15-19(39)24(44)27(47)33(52-15)54-30-21(41)16-13(50-28(30)10-2-4-11(35)5-3-10)6-12(36)29(20(16)40)53-32-26(46)23(43)18(38)14(7-34)51-32/h2-6,9,14-15,17-19,22-27,31-40,42-47H,7-8H2,1H3/t9-,14+,15+,17-,18+,19+,22+,23-,24-,25+,26+,27+,31+,32-,33-/m0/s1
    • InChI Key: NEXCWFVNYYIZCR-PUWRHKPVSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1=C(C2C=CC(=CC=2)O)OC2C=C(C(=C(C=2C1=O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 772.20620828g/mol
  • Monoisotopic Mass: 772.20620828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 9
  • Complexity: 1310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 345
  • XLogP3: -3.1

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.84±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 1144.2±65.0 °C at 760 mmHg
  • Flash Point: 358.7±27.8 °C
  • Solubility: Almost insoluble (0.069 g/l) (25 º C),
  • Vapor Pressure: No data available
  • pka: 5.25±0.40(Predicted)

6-Hydroxykaempferol 3-Rutinoside -6-glucoside Security Information

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